Cas no 169468-91-1 (2-Butanone,3,3'-[[2-(aminomethyl)-2-methyl-1,3-propanediyl]diimino]bis[3-methyl-,dioxime)

2-Butanone,3,3'-[[2-(aminomethyl)-2-methyl-1,3-propanediyl]diimino]bis[3-methyl-,dioxime structure
169468-91-1 structure
Product Name:2-Butanone,3,3'-[[2-(aminomethyl)-2-methyl-1,3-propanediyl]diimino]bis[3-methyl-,dioxime
CAS No:169468-91-1
MF:C15H33N5O2
MW:315.454823255539
CID:1356307
PubChem ID:76569676
Update Time:2025-04-20

2-Butanone,3,3'-[[2-(aminomethyl)-2-methyl-1,3-propanediyl]diimino]bis[3-methyl-,dioxime Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone,3,3'-[[2-(aminomethyl)-2-methyl-1,3-propanediyl]diimino]bis[3-methyl-,dioxime
    • 2-Butanone, 3,3a(2)-[[2-(aminomethyl)-2-methyl-1,3-propanediyl]diimino]bis[3-methyl-, dioxime
    • 169468-91-1
    • SCHEMBL6438857
    • DTXSID501121525
    • Inchi: 1S/C15H33N5O2/c1-11(19-21)13(3,4)17-9-15(7,8-16)10-18-14(5,6)12(2)20-22/h17-18,21-22H,8-10,16H2,1-7H3
    • InChI Key: HUTKLNGRSLIKNC-UHFFFAOYSA-N
    • SMILES: ON=C(C)C(C)(C)NCC(C)(CN)CNC(C(C)=NO)(C)C

Computed Properties

  • Exact Mass: 315.26369
  • Monoisotopic Mass: 315.26342531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 0.3
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 115.26
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